Cas no 152734-38-8 (3-Iodo-5-methoxybenzaldehyde)

• Product Name: 3-Iodo-5-methoxybenzaldehyde
• CAS No: 152734-38-8
• MF: C₈H₇IO₂
• MW: 262.044454813004
• CID: 5074788
• PubChem ID: 72214837
• Update Time: 2026-03-01

3-Iodo-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-iodo-3-methoxybenzaldehyde
• 3-IODO-5-METHOXYBENZALDEHYDE
• AB77657
• 3-Iodo-5-methoxybenzaldehyde

• Inchi： 1S/C8H7IO2/c1-11-8-3-6(5-10)2-7(9)4-8/h2-5H,1H3
• InChI Key： RKSCAWQHWQYHMR-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)C=C(C=1)OC

Computed Properties

• Exact Mass: 261.94908g/mol
• Monoisotopic Mass: 261.94908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Iodo-5-methoxybenzaldehyde

3-Iodo-5-Methoxybenzaldehyde: A Comprehensive Overview

3-Iodo-5-Methoxybenzaldehyde (CAS No. 152734-38-8) is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique substitution pattern on the benzene ring, consists of an iodine atom at the 3-position, a methoxy group at the 5-position, and an aldehyde group at the para position. Its structure makes it a valuable precursor for synthesizing various bioactive molecules and advanced materials.

The synthesis of 3-Iodo-5-Methoxybenzaldehyde typically involves multi-step organic reactions, often utilizing directing effects to achieve the desired substitution pattern. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, significantly reducing reaction times and improving yields.

One of the most notable applications of 3-Iodo-5-Methoxybenzaldehyde is in drug discovery. The compound serves as a key intermediate in the synthesis of several bioactive agents, including anticancer drugs and neuroprotective agents. Its aldehyde group can undergo various reactions, such as condensation and oxidation, to form complex molecular architectures with potential therapeutic benefits. Recent studies have highlighted its role in designing molecules that target specific cellular pathways, offering new avenues for disease treatment.

In addition to its pharmacological applications, 3-Iodo-5-Methoxybenzaldehyde has found utility in materials science. The compound's aromatic system and functional groups make it suitable for generating advanced materials such as conductive polymers and sensors. Researchers have explored its use in creating electrochemical sensors for detecting environmental pollutants, leveraging its electron-withdrawing properties to enhance sensitivity.

The chemical properties of 3-Iodo-5-Methoxybenzaldehyde are heavily influenced by its substituents. The iodine atom imparts electronic effects that stabilize certain intermediates during reactions, while the methoxy group introduces steric hindrance and directs incoming electrophiles to specific positions on the ring. These characteristics make the compound highly versatile in organic synthesis.

From a safety standpoint, handling 3-Iodo-5-Methoxybenzaldehyde requires adherence to standard laboratory protocols due to its potential irritancy and flammability. Proper storage in inert containers and controlled environments is essential to prevent degradation or accidental exposure.

Looking ahead, the demand for 3-Iodo-5-Methoxybenzaldehyde is expected to grow as researchers continue to uncover its potential in diverse applications. Its role as a building block for complex molecules positions it as a critical component in modern chemical synthesis.